Cas no 7243-15-4 (2-[(5-bromothiophen-2-yl)carbonyl]benzoic acid)

• Product Name: 2-[(5-bromothiophen-2-yl)carbonyl]benzoic acid
• CAS No: 7243-15-4
• MF: C₁₂H₇BrO₃S
• MW: 311.151181459427
• CID: 1755362
• PubChem ID: 5260640
• Update Time: 2025-04-21

2-[(5-bromothiophen-2-yl)carbonyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(5-bromothiophen-2-yl)carbonyl]benzoic acid
• 2-(5-bromothiophene-2-carbonyl)benzoic acid
• o-(5-bromo-2-thenoyl)benzoic acid
• DTXSID00413979
• 7243-15-4
• MFCD06496185
• 2-[(5-bromo-2-thienyl)carbonyl]benzenecarboxylic acid
• 6N-538S
• HMS3360J06
• SCHEMBL9260830
• 2-[(5-bromo-2-thienyl)carbonyl]benzoic acid
• 2-(5-bromothiophene-2-carbonyl)benzoicAcid
• HMS2634F05
• 205644-06-0
• SR-01000307520
• MLS000736245
• CHEMBL1563376
• HFCZZSSOPUJNQH-UHFFFAOYSA-N
• SR-01000307520-1
• AKOS005096385
• SMR000338495

• Inchi： 1S/C12H7BrO3S/c13-10-6-5-9(17-10)11(14)7-3-1-2-4-8(7)12(15)16/h1-6H,(H,15,16)
• InChI Key： HFCZZSSOPUJNQH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C2C=CC=CC=2C(=O)O)=O)S1

Computed Properties

• Exact Mass: 309.92991
• Monoisotopic Mass: 309.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.675
• Boiling Point: 504.4°C at 760 mmHg
• Flash Point: 258.9°C
• Refractive Index: 1.665
• PSA: 54.37